Cas no 89625-90-1 (L-Alanyl-2-(5-fluorouracil-1-yl)-L-glycine)

• Product Name: L-Alanyl-2-(5-fluorouracil-1-yl)-L-glycine
• CAS No: 89625-90-1
• MF: C₉H₁₁FN₄O₅
• MW: 274.205845117569
• CID: 594547
• Update Time: 2023-08-03

L-Alanyl-2-(5-fluorouracil-1-yl)-L-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, L-alanyl-2-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(2S)-
• L-alanyl-2-(5-fluorouracil-1-yl)-L-glycine
• (2S)-2-[[(2S)-2-aminopropanoyl]amino]-2-(5-fluoro-2,4-dioxo-pyrimidin-1-yl)acetic acid
• L-Alanyl-2-(5-fluorouracil-1-yl)-L-glycine

• Inchi： 1S/C9H11FN4O5/c1-3(11)6(15)12-5(8(17)18)14-2-4(10)7(16)13-9(14)19/h2-3,5H,11H2,1H3,(H,12,15)(H,17,18)(H,13,16,19)/t3-,5-/m0/s1
• InChI Key： KIKHXLDDKLVSNQ-UCORVYFPSA-N
• SMILES： FC1C(NC(N(C=1)[C@@H](C(=O)O)NC([C@H](C)N)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 477
• Topological Polar Surface Area: 142